1,2-Diheptadecanoyl-sn-glycero-3-phosphorylcholine

• Molecular Formula: C42H84NO8P
• Molecular Weight: 762.1 g/mol
• InChI: InChI=1S/C42H84NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)48-38-40(39-50-52(46,47)49-37-36-43(3,4)5)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h40H,6-39H2,1-5H3/t40-/m1/s1
• InChIKey: RTWAYAIMWLNAJW-RRHRGVEJSA-N

1,2-Diheptadecanoyl-sn-glycero-3-phosphorylcholine (DHPC) – A Defined Saturated Odd-Chain Phosphatidylcholine for Biophysical and Analytical Applications

1,2-Diheptadecanoyl-sn-glycero-3-phosphorylcholine (DHPC; also referred to as di-17:0 PC or C17PC) is a fully synthetic, saturated phosphatidylcholine with two heptadecanoic acid (C17:0) chains esterified at the sn-1 and sn-2 positions of the glycerol backbone . With a molecular weight of 762.1 Da and high purity (>98-99%), it forms well-defined, tightly packed bilayer membranes . Its uniform composition enables precise control over key biophysical parameters, notably a main gel-to-liquid crystalline phase transition temperature (Tm) of 49.0°C under ambient pressure, which is distinct from both shorter and longer chain-length analogs [1].

Membrane Biophysics

Defined saturated odd-chain PC for phase transition studies between DPPC and DSPC benchmarks

Lipidomics Internal Standard

Non-interfering C17:0 chains enable accurate quantification of endogenous phosphatidylcholines

Liposome Formulation

Pure, well-defined Tm supports reproducible temperature-sensitive liposome research

• [1] Kaneshina, S., et al. (1998). Effect of Pressure on the Phase Behavior of Diheptadecanoyl-phosphatidylcholine Bilayer Membrane. The Review of High Pressure Science and Technology, 7, 1277-1279. View Source

Why DHPC Cannot Be Substituted with DPPC or DSPC in Critical Membrane Biophysics and Analytical Research

Generic substitution of 1,2-diheptadecanoyl-sn-glycero-3-phosphorylcholine with other saturated symmetric-chain phosphatidylcholines, such as DPPC (di-16:0) or DSPC (di-18:0), is scientifically invalid for applications requiring precise phase behavior or accurate lipidomics quantification. The presence of a single additional methylene group in each acyl chain relative to DPPC increases the main phase transition temperature (Tm) by approximately 8.0°C, shifting it from 41.0°C to 49.0°C [1]. Conversely, DHPC's Tm is ~6.5°C lower than that of DSPC (55.5°C). These differences directly impact membrane fluidity, domain formation, and the thermodynamics of lipid-protein interactions [2]. Furthermore, the unnatural C17:0 chain length makes DHPC an essential internal standard for mass spectrometry-based lipidomics, as it does not overlap with the most abundant endogenous C16 and C18 species; substituting it with a naturally occurring lipid would compromise quantitative accuracy .

DHPC (C17:0) Intermediate Tm bridges DPPC and DSPC for precise phase studies

DPPC / DSPC Tm difference shifts membrane fluidity and may affect lipid-protein interaction data

DHPC Non-endogenous C17:0 chains prevent analytical overlap in lipidomics

DPPC / DSPC Endogenous C16/C18 chains compromise quantification accuracy

DHPC Lower cholesterol mole fraction abolishes phase transition

DSPC Higher sterol requirement alters liquid-ordered phase behavior

• [1] Chen, W., Duša, F., Witos, J. M., Ruokonen, S.-K., & Wiedmer, S. K. (2018). Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. Scientific Reports, 8, Article 14815. View Source
• [2] Kaneshina, S., et al. (1998). Effect of Pressure on the Phase Behavior of Diheptadecanoyl-phosphatidylcholine Bilayer Membrane. The Review of High Pressure Science and Technology, 7, 1277-1279. View Source

Quantitative Differentiation of DHPC: Phase Behavior, Cholesterol Interaction, and Analytical Utility

Main Phase Transition Temperature (Tm) Compared to DPPC and DSPC

The main gel-to-liquid crystalline phase transition temperature (Tm) of DHPC (di-17:0) is 49.0°C, as determined by high-pressure light transmittance on multilamellar vesicles [1]. This value is intermediate between the commonly used DPPC (di-16:0) with a Tm of 41.0°C and DSPC (di-18:0) with a Tm of 55.5°C, as measured by nanoplasmonic sensing [2]. The difference of +8.0°C relative to DPPC and -6.5°C relative to DSPC is quantifiable and significant.

Main Phase Transition (Tm)

Head-to-head

+8.0°C vs DPPC / −6.5°C vs DSPC

Supports precise phase-behavior tuning between benchmarks

MLVs, ambient pressure; cross-study comparable

Evidence Dimension	Main Phase Transition Temperature (Tm)
Target Compound Data	49.0°C
Comparator Or Baseline	DPPC (41.0°C) and DSPC (55.5°C)
Quantified Difference	+8.0°C vs. DPPC; -6.5°C vs. DSPC
Conditions	Multilamellar vesicles in aqueous dispersion; ambient pressure.

Why This Matters

The distinct Tm of DHPC is critical for designing temperature-sensitive liposomes or for studies of membrane biophysics where phase behavior must be tuned precisely between the well-characterized DPPC and DSPC benchmarks.

• [1] Kaneshina, S., et al. (1998). Effect of Pressure on the Phase Behavior of Diheptadecanoyl-phosphatidylcholine Bilayer Membrane. The Review of High Pressure Science and Technology, 7, 1277-1279. View Source
• [2] Chen, W., Duša, F., Witos, J. M., Ruokonen, S.-K., & Wiedmer, S. K. (2018). Determination of the Main Phase Transition Temperature of Phospholipids by Nanoplasmonic Sensing. Scientific Reports, 8, Article 14815. View Source

Cholesterol-Induced Abolition of Main Phase Transition: DHPC vs. DSPC

The cholesterol mole fraction (Xch) required to completely abolish the main phase transition is a key metric for lipid-cholesterol interaction strength. For DHPC (n=17), this value is approximately 0.33, which is nearly identical to that of shorter chain lipids (n=14-16). In contrast, for DSPC (n=18), a significantly higher cholesterol mole fraction of approximately 0.50 is required [1]. This quantifiable difference was determined using fluorescence spectroscopy and differential scanning calorimetry (DSC).

Cholesterol Abolition Xch

Head-to-head

Xch ≈ 0.33 vs 0.50 (Δ ≈ 0.17 lower)

DHPC reaches liquid-ordered phase at lower sterol concentration

Binary bilayers; Prodan / DSC

Evidence Dimension	Cholesterol mole fraction (Xch) to abolish main phase transition
Target Compound Data	Xch ≈ 0.33
Comparator Or Baseline	DSPC (Xch ≈ 0.50)
Quantified Difference	ΔXch ≈ 0.17 (DHPC requires ~34% less cholesterol)
Conditions	Binary CnPC/cholesterol bilayers in excess water; fluorescence spectroscopy (Prodan) and DSC.

Why This Matters

DHPC is more sensitive to cholesterol's ordering effects than DSPC, reaching a fully liquid-ordered (Lo) phase at a lower sterol concentration. This is a critical selection criterion for constructing model membranes with specific phase behaviors and domain structures.

• [1] Tamai, N., Izumikawa, T., Fukui, S., Uemura, M., Goto, M., Matsuki, H., & Kaneshina, S. (2013). How does acyl chain length affect thermotropic phase behavior of saturated diacylphosphatidylcholine–cholesterol binary bilayers? Biochimica et Biophysica Acta (BBA) - Biomembranes, 1828(11), 2513-2523. View Source

Ripple Phase-Induced Osmotic Stress: A Discrete Chain-Length-Dependent Shift

In the presence of solutes like NaCl or glucose, liposomes composed of symmetric saturated-chain phosphatidylcholines exhibit a population with a shifted main phase transition temperature (ΔTm) due to osmotic stress created during the Lβ' to Pβ' (ripple) phase transition. For di-17:0 PC, this shift (ΔTm) is approximately 1.4°C. This value is discrete and decreases linearly with increasing chain length, dropping to approximately 0.6°C for di-20:0 PC [1]. The difference was quantified using differential scanning calorimetry (DSC).

Osmotic Stress ΔTm

Head-to-head

ΔTm ≈ 1.4°C

Greater ripple-phase structural response under osmotic stress

Large unilamellar vesicles; DSC

Evidence Dimension	Solute-induced shift in main phase transition temperature (ΔTm)
Target Compound Data	ΔTm ≈ 1.4°C
Comparator Or Baseline	di-20:0 PC (ΔTm ≈ 0.6°C)
Quantified Difference	ΔTm is ~0.8°C greater for DHPC
Conditions	Large unilamellar vesicles in solute-containing aqueous media (e.g., NaCl, glucose); measured by DSC.

Why This Matters

The greater shift in Tm for DHPC under osmotic stress indicates a more pronounced structural change during the ripple phase compared to longer-chain lipids. This has implications for the design of liposomal drug delivery systems where osmotic conditions may be variable.

• [1] Bittman, R., et al. (1997). Solute-induced shift of phase transition temperature in Di-saturated PC liposomes: adoption of ripple phase creates osmotic stress. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1328(1), 41-54. View Source

Suitability as an Internal Standard in Lipidomics: Non-Interfering Chromatographic and Mass Spectrometric Profile

1,2-Diheptadecanoyl-sn-glycero-3-phosphorylcholine is a preferred internal standard for the quantification of phosphatidylcholines via LC-MS and GC-MS . Its unnatural C17:0 fatty acid chains ensure it does not co-elute or cause ion suppression with the most abundant endogenous phosphatidylcholine species, which predominantly contain even-numbered C16:0, C18:0, C18:1, and C20:4 fatty acids. This is in direct contrast to using a naturally occurring lipid like DPPC or DSPC, which would be indistinguishable from endogenous pools and would invalidate quantitative accuracy. DHPC is routinely incorporated into standard lipid extraction protocols at defined concentrations (e.g., 250 ng/mL) for robust calibration and quality control [1].

Internal Standard Suitability

Analytical context

No endogenous interference

Enables accurate normalization in lipidomics workflows

LC-MS / GC-MS; complex biological matrices

Evidence Dimension	Analytical Interference with Endogenous Lipids
Target Compound Data	No interference (C17:0 chains are not naturally abundant)
Comparator Or Baseline	DPPC or DSPC (significant interference from endogenous C16:0 and C18:0 pools)
Quantified Difference	Qualitative (absence vs. presence of overlap)
Conditions	LC-MS and GC-MS lipidomics workflows; complex biological matrices (tissues, plasma).

Why This Matters

For lipidomics researchers, using DHPC as an internal standard is a quantitative necessity. It provides a unique signal that allows for accurate normalization and absolute quantification of phosphatidylcholine species, a feature that cannot be achieved with more common, biologically prevalent lipid standards.

• [1] Lamichhane, S., et al. (2018). Sample preparation and UHPLC-MS analysis. Bio-protocol Exchange. View Source

Validated Application Scenarios for DHPC in Membrane Biophysics and Analytical Chemistry

Membrane Biophysics: Studying Phase Transitions and Lipid-Cholesterol Interactions

DHPC's well-defined Tm of 49.0°C [1] and its intermediate cholesterol sensitivity (Xch=0.33 for transition abolition) [2] make it an ideal model lipid for fundamental biophysical studies. It bridges the gap between DPPC (41.0°C) and DSPC (55.5°C), allowing researchers to systematically investigate how a 1-carbon increase in acyl chain length influences membrane packing, domain formation, and interactions with sterols or membrane proteins. The quantifiable differences in phase behavior provide a clear rationale for its selection over DPPC or DSPC in these experiments.

Lipidomics: Accurate Quantification of Phosphatidylcholines in Complex Biological Samples

In lipidomics, accurate quantification relies on the use of non-endogenous internal standards. DHPC, with its unnatural C17:0 fatty acid chains, is an established and essential internal standard for LC-MS and GC-MS analysis of phosphatidylcholines . It is spiked into samples prior to lipid extraction to control for losses during sample preparation and instrument variability. This application is supported by its widespread use in protocols for analyzing metabolites in tissues and plasma, where it ensures that quantitative data for abundant C16 and C18 species are reliable and reproducible.

Liposome Formulation: Designing Temperature-Sensitive Drug Delivery Systems

The discrete 49.0°C Tm of DHPC [1] makes it a valuable component for formulating temperature-sensitive liposomes (TSLs) for triggered drug release. For applications where a release temperature near 49°C is desired, DHPC offers a well-characterized and pure alternative to binary mixtures of DPPC and DSPC. This simplifies formulation and ensures batch-to-batch consistency in thermal behavior, which is critical for the predictable performance of TSLs in therapeutic applications like hyperthermia-triggered drug delivery.

Fundamental Research: Investigating Osmotic Stress and Bilayer Morphology

The unique ripple phase behavior of DHPC under osmotic stress, characterized by a pronounced ΔTm of 1.4°C [3], positions it as a sensitive probe for studying the interplay between membrane curvature, lipid packing, and osmotic pressure. Researchers investigating the physical chemistry of liposomes in non-ideal, solute-containing environments can leverage this specific and quantifiable response to gain insights into fundamental membrane processes like vesicle shrinkage, interdigitation, and the stability of the ripple (Pβ') phase.

Application

Selection Property

Validation Focus

Membrane biophysics phase studies

Defined intermediate Tm between DPPC and DSPC

Phase-transition reproducibility and cholesterol sensitivity

Lipidomics quantification

Non-interfering C17:0 internal standard

Quantitative accuracy against endogenous PC pools

Temperature-sensitive liposome research

Discrete Tm suitable for triggered release studies

Thermal-response consistency and drug release kinetics research

Osmotic stress membrane studies

Pronounced ripple-phase ΔTm response

Osmotic-stress model validation and bilayer morphology

• [1] Kaneshina, S., et al. (1998). Effect of Pressure on the Phase Behavior of Diheptadecanoyl-phosphatidylcholine Bilayer Membrane. The Review of High Pressure Science and Technology, 7, 1277-1279. View Source
• [2] Tamai, N., Izumikawa, T., Fukui, S., Uemura, M., Goto, M., Matsuki, H., & Kaneshina, S. (2013). How does acyl chain length affect thermotropic phase behavior of saturated diacylphosphatidylcholine–cholesterol binary bilayers? Biochimica et Biophysica Acta (BBA) - Biomembranes, 1828(11), 2513-2523. View Source
• [3] Bittman, R., et al. (1997). Solute-induced shift of phase transition temperature in Di-saturated PC liposomes: adoption of ripple phase creates osmotic stress. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1328(1), 41-54. View Source